Cas no 379242-90-7 (<br>2-(3-Oxo-butyrylamino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic a cid methyl ester)
<br>2-(3-Oxo-butyrylamino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic a cid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- <br>2-(3-Oxo-butyrylamino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic a cid methyl ester
- methyl 2-(3-oxobutanoylamino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
- G34635
- methyl2-(3-oxobutanamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate
- Z56917892
- AKOS005136991
- EN300-05417
- Methyl 2-[(1,3-dioxobutyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
- CS-0219957
- 379242-90-7
- 2-(3-Oxo-butyrylamino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid methyl ester
- methyl 2-(3-oxobutanamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate
-
- Inchi: 1S/C13H15NO4S/c1-7(15)6-10(16)14-12-11(13(17)18-2)8-4-3-5-9(8)19-12/h3-6H2,1-2H3,(H,14,16)
- InChI Key: FNBRBRMSLJIFTR-UHFFFAOYSA-N
- SMILES: S1C(=C(C(=O)OC)C2=C1CCC2)NC(CC(C)=O)=O
Computed Properties
- Exact Mass: 281.07217913Da
- Monoisotopic Mass: 281.07217913Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 398
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 101Ų
<br>2-(3-Oxo-butyrylamino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic a cid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR019IR1-50mg |
methyl 2-(3-oxobutanamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate |
379242-90-7 | 95% | 50mg |
$83.00 | 2025-02-14 | |
| Aaron | AR019IR1-100mg |
methyl 2-(3-oxobutanamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate |
379242-90-7 | 95% | 100mg |
$116.00 | 2025-02-14 | |
| Aaron | AR019IR1-250mg |
methyl 2-(3-oxobutanamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate |
379242-90-7 | 95% | 250mg |
$152.00 | 2025-02-14 | |
| Aaron | AR019IR1-500mg |
methyl 2-(3-oxobutanamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate |
379242-90-7 | 95% | 500mg |
$266.00 | 2025-02-14 | |
| Aaron | AR019IR1-1g |
methyl 2-(3-oxobutanamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate |
379242-90-7 | 95% | 1g |
$377.00 | 2025-02-14 | |
| Aaron | AR019IR1-2.5g |
methyl 2-(3-oxobutanamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate |
379242-90-7 | 95% | 2.5g |
$717.00 | 2023-12-15 | |
| Aaron | AR019IR1-5g |
methyl 2-(3-oxobutanamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate |
379242-90-7 | 95% | 5g |
$1047.00 | 2023-12-15 | |
| Aaron | AR019IR1-10g |
methyl 2-(3-oxobutanamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate |
379242-90-7 | 95% | 10g |
$1539.00 | 2023-12-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1290627-50mg |
Methyl 2-[(1,3-dioxobutyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate |
379242-90-7 | 95% | 50mg |
¥1497.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1290627-100mg |
Methyl 2-[(1,3-dioxobutyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate |
379242-90-7 | 95% | 100mg |
¥1782.00 | 2024-05-16 |
<br>2-(3-Oxo-butyrylamino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic a cid methyl ester Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on <br>2-(3-Oxo-butyrylamino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic a cid methyl ester
Recent Advances in the Study of 2-(3-Oxo-butyrylamino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic Acid Methyl Ester (CAS: 379242-90-7)
The compound 2-(3-Oxo-butyrylamino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid methyl ester (CAS: 379242-90-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. Its structural motif, which includes a cyclopenta[b]thiophene core, has been identified as a promising scaffold for the development of enzyme inhibitors and receptor modulators. Researchers have particularly emphasized its utility in targeting kinases and other signaling proteins involved in inflammatory and oncogenic pathways.
In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a precursor for the synthesis of a series of derivatives designed to inhibit protein kinase C (PKC). The study reported that modifications to the 3-oxo-butyrylamino side chain significantly influenced the compound's binding affinity and selectivity for PKC isoforms. These findings suggest that further optimization of this scaffold could yield highly specific kinase inhibitors with reduced off-target effects.
Another notable advancement involves the compound's application in the development of anti-inflammatory agents. A research team from the University of Cambridge demonstrated that derivatives of 2-(3-Oxo-butyrylamino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid methyl ester exhibited potent inhibitory effects on the NF-κB signaling pathway, a critical regulator of inflammation. The study, published in ACS Chemical Biology, utilized in vitro and in vivo models to validate the compound's efficacy in reducing cytokine production and inflammatory responses.
From a synthetic chemistry perspective, recent efforts have focused on improving the efficiency and scalability of the compound's production. A 2024 paper in Organic Process Research & Development described a novel catalytic method for the asymmetric synthesis of the cyclopenta[b]thiophene core, which could facilitate the large-scale preparation of this intermediate for further pharmacological studies. The method employs a chiral palladium catalyst to achieve high enantioselectivity, addressing one of the key challenges in the synthesis of this class of compounds.
In conclusion, 2-(3-Oxo-butyrylamino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid methyl ester (CAS: 379242-90-7) represents a versatile and promising scaffold in medicinal chemistry. Its applications span from kinase inhibition to anti-inflammatory therapy, with ongoing research efforts aimed at optimizing its pharmacological profile. Future studies are expected to explore its potential in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders, further solidifying its importance in drug discovery.
379242-90-7 (<br>2-(3-Oxo-butyrylamino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic a cid methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)